Cas no 35965-98-1 (4-(3-phenoxypropoxy)aniline;hydrochloride)

• Product Name: 4-(3-phenoxypropoxy)aniline;hydrochloride
• CAS No: 35965-98-1
• MF: C₁₅H₁₇ClNO₂
• MW: 278.753983259201
• CID: 920866
• PubChem ID: 3084621
• Update Time: 2025-04-19

4-(3-phenoxypropoxy)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-phenoxypropoxy)aniline,hydrochloride
• 4-(3-phenoxypropoxy)aniline
• hydrochloride
• 4-(3-phenoxypropoxy)aniline;chloride
• 4-(Phenoxypropoxy)aniline
• Benzenamine, 4-(3-phenoxypropoxy)-, hydrochloride
• NSC 152222
• 35965-98-1
• p-(Phenoxypropoxy)aniline
• 4-(3-phenoxypropoxy)aniline;hydrochloride

• Inchi： 1S/C15H17NO2.ClH/c16-13-7-9-15(10-8-13)18-12-4-11-17-14-5-2-1-3-6-14;/h1-3,5-10H,4,11-12,16H2;1H/p-1
• InChI Key： KEPIVOYREGDWSE-UHFFFAOYSA-M
• SMILES： [Cl-].O(C1C=CC(=CC=1)N)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 278.0947815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48
• LogP: 4.49990